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Compound of Interest

Compound Name:
8-Methoxy-3,4-dihydronaphthalen-

1(2H)-one

Cat. No.: B084402 Get Quote

The following table summarizes the key physical and chemical properties of 8-Methoxy-1-

tetralone. This data is essential for its handling, characterization, and use in synthetic

applications.

Property Value

Molecular Formula C₁₁H₁₂O₂[1][2]

Molecular Weight 176.21 g/mol [1][2][3]

Appearance Powder[2]

Melting Point 128-130 °C[1]

Boiling Point 324.8 °C at 760 mmHg[1]

141–142 °C at 0.10 mmHg[4]

Density 1.124 g/cm³[1]

Flash Point 154.5 °C[1]

CAS Number 13185-18-7[1][2]

**Experimental Protocols for Property Determination
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Accurate determination of physical properties is crucial for confirming the identity and purity of

a compound. Below are detailed protocols for measuring the key physical properties of 8-

Methoxy-1-tetralone.

Melting Point Determination
The melting point is a critical indicator of a substance's purity. Pure crystalline solids typically

exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to lower and broaden the

melting point range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[5]

Thermometer

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: If the 8-Methoxy-1-tetralone sample consists of large crystals, gently

grind it to a fine powder using a clean, dry mortar and pestle.[6]

Capillary Tube Loading: Introduce the powdered sample into the open end of a capillary

tube. Tap the sealed end of the tube on a hard surface to pack the sample down. The packed

sample height should be approximately 1-2 mm.[6][7]

Apparatus Setup:

Mel-Temp Apparatus: Place the loaded capillary tube into the sample holder of the

DigiMelt or similar apparatus.[6]

Thiele Tube/Oil Bath: Attach the capillary tube to a thermometer using a rubber band,

ensuring the bottom of the capillary is aligned with the thermometer bulb. Immerse this
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assembly in an oil bath (like a Thiele tube), making sure the sample is below the oil level.

[7]

Heating and Observation:

For an unknown or to get an approximate range, heat the sample rapidly (10-20 °C per

minute).[6]

For an accurate measurement, start heating slowly (approximately 2 °C per minute) when

the temperature is about 15-20 °C below the expected melting point.[6]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of melting) and the temperature at which the last solid crystal melts (the

completion of melting). This range is the melting point.

Cooling and Repetition: Allow the apparatus to cool. For accuracy, repeat the determination

with a fresh sample in a new capillary tube.[5]

Boiling Point Determination
The boiling point is another fundamental physical property that can aid in substance

identification.

Apparatus:

Small test tube or ignition tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath, heating mantle)

Rubber band or wire for attachment

Procedure:
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Sample Preparation: Place a small amount of liquid 8-Methoxy-1-tetralone (if melted) or a

solution in a suitable high-boiling solvent into a small test tube.

Capillary Inversion: Place a capillary tube, with its sealed end up, into the test tube

containing the sample.

Apparatus Assembly: Attach the test tube to a thermometer with a rubber band, ensuring the

sample is level with the thermometer bulb.

Heating: Immerse the assembly in a heating bath. Heat the bath gently and uniformly.

Observation: As the liquid heats, air trapped in the capillary tube will bubble out. Continue

heating until a steady stream of bubbles emerges from the open end of the capillary.

Cooling and Measurement: Turn off the heat and allow the bath to cool slowly. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is the boiling point of the substance.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction to the

observed boiling point may be necessary.

Visualizing Experimental and Logical Workflows
The following diagrams, created using the DOT language, illustrate the workflow for melting

point determination and the logical framework for using physical properties in compound

characterization.
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Caption: Workflow for Determining the Melting Point of a Solid Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 8-Methoxy-1-tetralone | C11H12O2 - BuyersGuideChem [buyersguidechem.com]

2. 8-METHOXY-1-TETRALONE | VSNCHEM [vsnchem.com]

3. 8-Methoxy-2-tetralone 97 5309-19-3 [sigmaaldrich.com]

4. researchgate.net [researchgate.net]

5. davjalandhar.com [davjalandhar.com]

6. jan.ucc.nau.edu [jan.ucc.nau.edu]

7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

To cite this document: BenchChem. [Core Physical Properties of 8-Methoxy-1-tetralone].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b084402?utm_src=pdf-body-img
https://www.benchchem.com/product/b084402?utm_src=pdf-custom-synthesis
https://buyersguidechem.com/chemicalproperty_884592855223.html
http://www.vsnchem.com/products/finechemicalintermediates/others/42903.shtml
https://www.sigmaaldrich.com/US/en/product/aldrich/535451
https://www.researchgate.net/publication/271415196_ChemInform_Abstract_A_Simple_Synthesis_of_8-Methoxy-1-tetralone
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/product/b084402#8-methoxy-1-tetralone-physical-properties
https://www.benchchem.com/product/b084402#8-methoxy-1-tetralone-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b084402#8-methoxy-1-tetralone-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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